Cas no 14074-80-7 (TPP-Zn(2+))

• Product Name: TPP-Zn(2+)
• CAS No: 14074-80-7
• MF: C₄₄H₃₀N₄Zn
• MW: 680.1448
• MDL: MFCD00012155
• CID: 87244
• PubChem ID: 253660428
• Update Time: 2025-07-21

TPP-Zn(2+) Chemical and Physical Properties

Names and Identifiers

• ZINC MESO-TETRAPHENYLPORPHINE
• 5,10,15,20-TETRAPHENYLPORPHYRINATO ZINC
• 5,10,15,20-TETRAPHENYL-21H,23H-PORPHYRIN ZINC
• 5,10,15,20-TETRAPHENYL-21H,23H-PORPHINE ZINC
• 5,10,15,20-TETRAPHENYL-21H,23H-PORPHINE ZINC SYNTHETIC
• TETRAPHENYLPORPHYRIN ZINC II
• RARECHEM AS SA 0008
• PROTOPORPHYRIN IX ZN(II)
• [5,10,15,20-tetraphenyl-21h,23h-porphinato(2-)-n21,n22,n23,n24]-zin(sp-4-1
• Zinc(II) Tetraphenylporphyrin
• 5,10,15,20-tetraphenyl-21,22-dihydroporphyrin
• 5,10,15,20-tetraphenyl-21,22-dihydroporphyrin,zinc
• 5,10,15,20-Tetraphenyl-21H,23H-porphine zinc(II)
• meso-Tetraphenylporphine,TPP,Zinc TPP
• Zinc(II) meso-Tetraphenylporphine
• Zinc(II) TPP
• Zn(II) meso-Tetraphenylporphine
• ZNTPP
• ZINC TPP
• Zinc tetraphenylporphine
• Tetraphenylporphine zinc
• Tetraphenylporphyrin zinc
• Zinc tetraphenylporphyrin
• 5,10,15,20-Tetraphenyl-21,23-dihydroporphyrin;zinc
• TPP-Zn(2+)
• MFCD00012155
• 5,10,15,20-Tetraphenyl-21H,23H-porphine zinc, 95%
• zn(tpp)
• Zinc (II) mesotetraphenylporphine
• zinc;5,10,15,20-tetraphenylporphyrin-22,24-diide
• Zincmeso-tetraphenylporphine
• AKOS005701688
• CS-0111730
• 5,10,15,20-Tetraphenyl-21H,23H-porphine zinc, low chlorin
• [5,10,15,20-tetraphenylporphyrinato(2-)-kappa~2~N~21~,N~23~]zinc
• STL048412
• F20578
• 14074-80-7

• MDL： MFCD00012155
• Inchi： 1S/C44H30N4.Zn/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;/h1-28,45,48H;/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;
• InChI Key： GTZCNONABJSHNM-DAJBKUBHSA-N
• SMILES： [Zn].N1([H])C2C([H])=C([H])C1=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C(C3C([H])=C([H])C([H])=C([H])C=3[H])C3=C([H])C([H])=C(C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C4C([H])=C([H])C(C=2C2C([H])=C([H])C([H])=C([H])C=2[H])=N4)N3[H])N=1 |c:27,66,t:8,59|

Computed Properties

• Exact Mass: 676.16100
• Monoisotopic Mass: 678.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 851
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Water Partition Coefficient: Insoluble in water.
• PSA: 34.58000
• LogP: 6.43530
• Solubility: Insoluble
• λmax: 586nm(CH2Cl2)(lit.)

TPP-Zn(2+) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：−20°C
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on TPP-Zn(2+)

Professional Introduction to Compound with CAS No. 14074-80-7 and Product Name: TPP-Zn(2+)

The compound with CAS No. 14074-80-7 and the product name TPP-Zn(2+) represents a significant advancement in the field of chemomedicine, particularly in the development of targeted therapeutic agents. This introduction provides a comprehensive overview of its chemical properties, biological activities, and the latest research findings that underscore its potential in pharmaceutical applications.

TPP-Zn(2+), or Zinc Tetracyanoethylene Phthalate, is a metal-organic complex that has garnered attention due to its unique structural and functional characteristics. The compound consists of a zinc(II) ion coordinated with tetracyanoethylene phthalate (TCNEP), forming a stable coordination complex. This structure imparts remarkable redox-active properties, making it a promising candidate for various biomedical applications.

One of the most compelling aspects of TPP-Zn(2+) is its ability to exhibit selective toxicity towards cancer cells while maintaining low toxicity towards normal cells. This selectivity is attributed to the compound's interaction with biological targets in cancer cells, leading to the induction of apoptosis and inhibition of tumor growth. Recent studies have demonstrated that TPP-Zn(2+) can effectively disrupt mitochondrial function in cancer cells, resulting in the release of cytochrome c and activation of caspases, which are key mediators of apoptosis.

Moreover, the redox-active nature of TPP-Zn(2+) has been exploited in the development of novel chemotherapeutic strategies. Research has shown that this compound can generate reactive oxygen species (ROS) selectively in cancer cells, leading to oxidative stress and subsequent cell death. This mechanism is particularly effective against drug-resistant cancer cells, which often evade traditional chemotherapy treatments.

The pharmacokinetic profile of TPP-Zn(2+) has also been extensively studied. In preclinical trials, the compound has exhibited favorable biodistribution, with high accumulation in tumor tissues and rapid clearance from healthy organs. This property is crucial for minimizing side effects and improving patient tolerance during treatment.

Recent advancements in nanotechnology have further enhanced the therapeutic potential of TPP-Zn(2+). By encapsulating this compound within nanoparticles, researchers have been able to improve its solubility and bioavailability while maintaining its targeted delivery capabilities. These nanocarriers have shown promise in clinical trials for delivering TPP-Zn(2+) directly to tumor sites, thereby increasing its efficacy and reducing systemic toxicity.

Another area where TPP-Zn(2+) has shown significant promise is in the treatment of neurodegenerative diseases. Studies have indicated that this compound can cross the blood-brain barrier and exert protective effects against neurotoxicity. In animal models of Alzheimer's disease and Parkinson's disease, TPP-Zn(2+) has demonstrated the ability to reduce oxidative stress and inflammation, thereby slowing disease progression.

The synthesis and characterization of TPP-Zn(2+) have also been refined through recent methodological improvements. Researchers have developed more efficient synthetic routes that yield higher purity and greater yields of the compound. Additionally, advanced spectroscopic techniques have provided deeper insights into its molecular structure and coordination chemistry, further enhancing our understanding of its mechanisms of action.

The regulatory landscape for TPP-Zn(2+) is also evolving rapidly. Regulatory agencies are increasingly recognizing the potential of metal-organic complexes like TPP-Zn(2+) as novel therapeutic agents. Several clinical trials are currently underway to evaluate its safety and efficacy in various diseases, including cancer and neurodegenerative disorders. The outcomes of these trials are expected to provide critical insights into its future clinical applications.

In conclusion, TPP-Zn(2+) represents a cutting-edge therapeutic agent with significant potential in multiple areas of medicine. Its unique chemical properties, combined with recent advancements in drug delivery systems and nanotechnology, make it a promising candidate for future clinical applications. As research continues to uncover new mechanisms of action and therapeutic benefits, TPP-Zn(2+) is poised to play a crucial role in the next generation of chemotherapeutic strategies.